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Compound of Interest

Compound Name:
3-Chloro-5-formylphenylboronic

acid

CAS No.: 1451393-35-3

Cat. No.: B1487686

Get Quote

Strategic Utilization of a Trifunctional Scaffold in Medicinal Chemistry

Executive Summary
3-Chloro-5-formylphenylboronic acid (CAS: 1451393-35-3) represents a "privileged scaffold"

in modern drug discovery, particularly within Fragment-Based Drug Discovery (FBDD) and

PROTAC linker design.[1] Its value lies in its orthogonal trifunctionality:

Boronic Acid (-B(OH)₂): A versatile handle for Suzuki-Miyaura cross-coupling or reversible

covalent inhibition.[1]

Formyl Group (-CHO): A highly reactive electrophile for reductive amination, Wittig

olefination, or heterocycle formation.

Chlorine (-Cl): An electron-withdrawing modulator that influences the pKa of the boronic acid

and serves as a latent handle for late-stage functionalization.[1]
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This guide provides a rigorous technical analysis of this compound, detailing chemoselective

protocols that allow researchers to react one functional group while preserving the others.[1]

Part 1: Physicochemical Profile & Stability
The following data aggregates experimentally valid properties and "best practice" handling

parameters.

Property Specification Technical Insight

CAS Number 1451393-35-3

Verify batch certificates; often

supplied as the boroxine

anhydride.[1]

Molecular Formula C₇H₆BClO₃ MW: 184.38 g/mol .[2]

Appearance Off-white to beige powder

Color change to dark brown

indicates aldehyde oxidation.

[1]

Solubility DMSO (>50 mM), Methanol

Avoid prolonged storage in

MeOH (acetal formation risk).

[1]

pKa (Boronic Acid) ~8.2 - 8.5 (Predicted)

The meta-Cl substituent lowers

pKa vs. phenylboronic acid

(8.8), enhancing Lewis acidity.

[1]

Stability Air-sensitive (Aldehyde)

Store under N₂/Ar at -20°C.

The aldehyde is prone to

autoxidation to carboxylic acid.

[1]

Part 2: Strategic Reactivity & Chemoselectivity
The core challenge in utilizing 3-Chloro-5-formylphenylboronic acid is chemoselectivity.[1]

The researcher must choose the reaction order carefully to avoid polymerization or functional

group destruction.[1]
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The Electronic Effect of meta-Chlorine
The chlorine atom at the 3-position is not merely a structural spacer.[1] It exerts an inductive

electron-withdrawing effect (-I) on the aromatic ring.[1]

Impact on Boron: Increases the Lewis acidity of the boron center, potentially accelerating the

transmetallation step in Suzuki couplings compared to non-halogenated analogs.[1]

Impact on Aldehyde: Makes the carbonyl carbon more electrophilic, increasing reactivity in

condensation reactions (e.g., imine formation).[1]

Diagram 1: Chemoselectivity Decision Tree
The following diagram illustrates the divergent synthetic pathways available based on which

functional group is targeted first.

3-Chloro-5-formyl-
phenylboronic acid

Path A: Suzuki Coupling
(Target: Boron)

Pd(dppf)Cl2, K2CO3
(Mild Base)

Path B: Reductive Amination
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Biaryl Aldehyde
(Retains CHO, Cl)
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Sequential
Functionalization

Step 2: Suzuki Coupling

Sequential
Functionalization

Click to download full resolution via product page

Caption: Divergent synthetic workflows. Path A prioritizes C-C bond formation; Path B

prioritizes side-chain elaboration.[1]

Part 3: Validated Experimental Protocols
Protocol A: Suzuki-Miyaura Coupling (Aldehyde
Retention)
Objective: Couple the boronic acid to an aryl halide while preventing the Cannizzaro reaction or

aldol condensation of the formyl group.[1]

Mechanism: The meta-chlorine accelerates transmetallation.[1] However, strong bases (e.g.,

NaOH, KOtBu) must be avoided to protect the aldehyde.[1]
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Procedure:

Reagents:

Scaffold: 1.0 equiv (3-Chloro-5-formylphenylboronic acid)[1]

Partner: 1.0 equiv Aryl Bromide/Iodide[1]

Catalyst: 5 mol% Pd(dppf)Cl₂[1]·DCM (Robust, resists oxidation)[1]

Base: 3.0 equiv K₃PO₄ (Anhydrous) or Na₂CO₃[1]

Solvent: 1,4-Dioxane/Water (9:1)[1]

Workflow:

Degas solvents thoroughly (sparge with Argon for 15 mins).[1] Critical: Oxygen promotes

aldehyde oxidation.[1]

Combine reagents in a sealed vial under Argon.

Heat to 80°C for 4–12 hours. Monitor by LCMS (look for aldehyde peak, often

M+H+MeOH hemiacetal adduct).

Workup: Dilute with EtOAc, wash with brine. Do not use oxidative workups (e.g., bleach).

Protocol B: Reductive Amination (Boronic Acid
Retention)
Objective: Convert the aldehyde to a secondary/tertiary amine without reducing the boronic

acid (protodeboronation risk) or reducing the aldehyde to an alcohol.[1]

Technical Nuance: Boronic acids can complex with amines (Lewis acid-base interaction),

temporarily retarding reactivity. A slightly acidic buffer helps.[3]

Procedure:

Reagents:
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Scaffold: 1.0 equiv

Amine: 1.1 equiv (Primary or Secondary)[1]

Reductant: 1.5 equiv Sodium Triacetoxyborohydride (STAB)[1]

Solvent: DCE (1,2-Dichloroethane) or THF[1]

Additive: 1.0 equiv Acetic Acid (Catalyzes imine formation)[1]

Workflow:

Dissolve Scaffold and Amine in DCE. Add Acetic Acid.[3][4]

Stir for 30–60 mins to pre-form the imine/iminium species.

Add STAB in one portion. Stir at Room Temperature for 2–16 hours.

Quench: Quench with saturated NaHCO₃.

Purification: Boronic acids stick to silica. Use reverse-phase chromatography (C18) or

neutralize silica with 1% Et₃N if normal phase is required.[1]

Part 4: Applications in Drug Discovery[1]
PROTAC Linker Synthesis
This scaffold is ideal for "Exit Vector Engineering." The boronic acid can be used to attach the

E3 ligase ligand (e.g., via Suzuki to a Thalidomide analog), while the aldehyde serves as the

attachment point for the variable-length linker chain via reductive amination.[1]

Covalent Fragment Screening
The formyl group can form reversible covalent bonds (Schiff bases) with lysine residues in

protein pockets.[1] Simultaneously, the boronic acid can form reversible covalent bonds with

serine or threonine residues.[1] This "dual-warhead" potential makes it a unique tool for probing

active sites.[1]

Diagram 2: PROTAC Assembly Workflow
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Caption: Modular assembly of PROTACs utilizing the orthogonal reactivity of the scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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